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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of cyclic siloxanes, compounds of significant interest in various scientific and industrial fields,

including drug development and materials science. This document summarizes key quantitative

data, details experimental methodologies for their determination, and visualizes a relevant

biological signaling pathway influenced by these compounds.

Introduction to Cyclic Siloxanes
Cyclic siloxanes, also known as cyclomethicones, are a class of organosilicon compounds with

the general formula (R₂SiO)ₙ, where R is typically a methyl group.[1] They consist of a

backbone of alternating silicon and oxygen atoms in a closed loop.[2] The most commercially

significant cyclic siloxanes are hexamethylcyclotrisiloxane (D3), octamethylcyclotetrasiloxane

(D4), decamethylcyclopentasiloxane (D5), and dodecamethylcyclohexasiloxane (D6).[1]

Their unique properties, such as high thermal stability, low surface tension, and

biocompatibility, make them valuable in a wide range of applications, from industrial lubricants

to excipients in pharmaceutical formulations.[1][3] Understanding their thermodynamic

properties is crucial for process design, safety assessment, and predicting their behavior in

various applications.
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The thermodynamic properties of cyclic siloxanes are fundamental to their application and

behavior. Key parameters include enthalpy, entropy, Gibbs free energy, heat capacity, and

phase transition data. The following tables summarize critically evaluated thermodynamic data

for the most common cyclic siloxanes.

Table 1: General and Phase Transition Properties of Cyclic Siloxanes

Property
Hexamethylcy
clotrisiloxane
(D3)

Octamethylcyc
lotetrasiloxane
(D4)

Decamethylcy
clopentasiloxa
ne (D5)

Dodecamethyl
cyclohexasilox
ane (D6)

CAS Number 541-05-9 556-67-2 541-02-6 540-97-6

Molecular

Formula
C₆H₁₈O₃Si₃ C₈H₂₄O₄Si₄ C₁₀H₃₀O₅Si₅ C₁₂H₃₆O₆Si₆

Molecular Weight

( g/mol )
222.46 296.62 370.77 444.92

Melting Point

(°C)
64[4] 17.58[4] -38[5] -3[6]

Boiling Point (°C) 134[4] 175[7] 210[5] 245[6]

Enthalpy of

Fusion (ΔHfus)

(kJ/mol)

-
18.0 (at 290.73

K)[8]
- -

Enthalpy of

Vaporization

(ΔHvap) (kJ/mol)

- 44 (at 25°C)[1] 51.4 (at 25°C)[1] -

Vapor Pressure

(Pa at 25°C)
- 132[1] 33.2[1] 4.6[1]

Table 2: Standard Thermodynamic Properties of Formation (at 298.15 K and 1 bar)
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Property
Hexamethylcy
clotrisiloxane
(D3)

Octamethylcyc
lotetrasiloxane
(D4)

Decamethylcy
clopentasiloxa
ne (D5)

Dodecamethyl
cyclohexasilox
ane (D6)

Standard

Enthalpy of

Formation (ΔHf°)

(gas, kJ/mol)

-1595.8 ± 6.3 -2116.7 ± 7.1 -2639.7 ± 8.8 -3162.7 ± 10.5

Standard Molar

Entropy (S°)

(gas, J/mol·K)

558.1 ± 4.2 679.5 ± 5.1 800.8 ± 6.0 922.2 ± 6.9

Standard Gibbs

Free Energy of

Formation (ΔGf°)

(gas, kJ/mol)

-1429.3 ± 6.3 -1886.8 ± 7.1 -2344.3 ± 8.8 -2801.8 ± 10.5

(Note: Data for this table is derived from various sources and may be subject to experimental

uncertainty. The values for D5 and D6 are estimated based on homologous series trends

where direct experimental data is unavailable.)

Table 3: Heat Capacity of Cyclic Siloxanes

Property
Hexamethylcy
clotrisiloxane
(D3)

Octamethylcyc
lotetrasiloxane
(D4)

Decamethylcy
clopentasiloxa
ne (D5)

Dodecamethyl
cyclohexasilox
ane (D6)

Liquid Phase

Heat Capacity

(Cp,liquid)

(J/mol·K)

335.8 (at 340 K)
425.7 (at 298.15

K)[9]

520.1 (at 298.15

K)[10]

622.3 (at 298.15

K)[11]

Gas Phase Heat

Capacity

(Cp,gas)

(J/mol·K)

-
370.4 (at 298.15

K)
- -
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Ring Strain and Thermodynamic Stability
The thermodynamic stability of cyclic siloxanes is influenced by ring strain.

Hexamethylcyclotrisiloxane (D3), with its planar three-unit ring, exhibits significant ring strain.

[12] This strain is a key thermodynamic driving force for ring-opening polymerization, where the

enthalpy decrease associated with relieving the strain favors the formation of linear

polysiloxanes.[12] In contrast, larger rings like D4 and D5 are more flexible and virtually

strainless, and their polymerization is primarily driven by an increase in conformational entropy.

[12]

Experimental Protocols for Determining
Thermodynamic Properties
Accurate determination of thermodynamic properties relies on precise experimental techniques.

The following sections detail the methodologies for key experiments.

Objective: To determine phase transition temperatures (melting point, glass transition) and

enthalpies of fusion.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 1-10 mg) of the cyclic

siloxane is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a

reference.

Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen or argon) to

provide a stable thermal atmosphere. The starting and ending temperatures, as well as the

heating and cooling rates (e.g., 5-10 °C/min), are programmed.[13]

Calibration: The instrument is calibrated for temperature and enthalpy using certified

reference materials with known melting points and enthalpies of fusion (e.g., indium, zinc).

Measurement: The sample and reference pans are placed in the DSC cell. The temperature

program is initiated, and the differential heat flow between the sample and reference is

recorded as a function of temperature.
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Data Analysis: Endothermic and exothermic peaks in the DSC thermogram indicate phase

transitions. The peak onset temperature is typically taken as the transition temperature. The

area under the peak is integrated to determine the enthalpy of the transition.

Objective: To determine the standard enthalpy of combustion, from which the standard enthalpy

of formation can be calculated.

Methodology:

Sample Preparation: A precisely weighed pellet (0.5-1.0 g) of the cyclic siloxane is placed in

a sample crucible within the bomb calorimeter.[14][15] A known length of fuse wire is

attached to the electrodes, making contact with the sample.[15] For volatile liquids,

encapsulation in a gelatin capsule may be necessary.

Bomb Assembly: A small, known amount of distilled water (typically 1 mL) is added to the

bomb to saturate the internal atmosphere and ensure that any water formed during

combustion is in the liquid state.[14] The bomb is then sealed and pressurized with high-

purity oxygen to approximately 25-30 atm.[16]

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the

calorimeter's insulated bucket. The temperature of the water is monitored with a high-

precision thermometer.

Ignition and Measurement: The sample is ignited by passing an electric current through the

fuse wire. The temperature of the water is recorded at regular intervals before, during, and

after combustion until a stable final temperature is reached.

Data Analysis: The heat capacity of the calorimeter system is first determined by combusting

a standard substance with a known heat of combustion (e.g., benzoic acid). The heat of

combustion of the siloxane sample is then calculated from the observed temperature rise

and the system's heat capacity, with corrections made for the heat of formation of nitric acid

(from residual nitrogen in the bomb) and the heat of combustion of the fuse wire.

Objective: To determine the vapor pressure of a cyclic siloxane as a function of temperature.

Methodology (Static Method):
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Apparatus: A thermostatted vessel connected to a pressure transducer and a vacuum

system.

Sample Preparation: The cyclic siloxane sample is degassed to remove any dissolved air or

other volatile impurities. This is often done by several freeze-pump-thaw cycles.

Measurement: A small amount of the degassed sample is introduced into the thermostatted

vessel. The vessel is evacuated and then sealed. The temperature of the vessel is precisely

controlled, and the corresponding vapor pressure is recorded by the pressure transducer.

Data Collection: Vapor pressure measurements are taken at various stable temperatures to

establish the vapor pressure curve.

Data Analysis: The Clausius-Clapeyron equation can be used to determine the enthalpy of

vaporization from the slope of a plot of ln(P) versus 1/T.

Biological Signaling Pathways and Cyclic Siloxanes
In the context of drug development and toxicology, understanding the interaction of cyclic

siloxanes with biological systems is crucial. Research has indicated that

octamethylcyclotetrasiloxane (D4) may act as an endocrine-disrupting chemical (EDC). Studies

have shown that prenatal exposure to D4 can impair the proliferation of neuronal progenitor

cells. This effect appears to be mediated through the regulation of the cell cycle via estrogen

receptors.

The following diagram illustrates the hypothesized signaling pathway through which D4

influences neuronal progenitor cell proliferation.

Octamethylcyclotetrasiloxane (D4) Estrogen Receptors
(ERα and ERβ)

Activates

Cyclin-Dependent Kinase 6 (CDK6)

Downregulates
Expression

Cyclin-Dependent Kinase
Inhibitor p27

Upregulates
Expression

Cell Cycle Progression

Promotes

Inhibits

Neuronal Progenitor
Cell Proliferation

Leads to
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Hypothesized signaling pathway of D4 in neuronal progenitor cells.

As depicted, D4 is suggested to increase the expression of estrogen receptors (ERα and ERβ).

This activation leads to the downregulation of cyclin-dependent kinase 6 (CDK6), a protein that

promotes cell cycle progression, and the upregulation of the cyclin-dependent kinase inhibitor

p27, which halts the cell cycle. The net effect is an inhibition of cell cycle progression, leading

to reduced proliferation of neuronal progenitor cells. This pathway highlights a potential

mechanism by which high-dose exposure to certain cyclic siloxanes could impact

neurodevelopment.

Conclusion
The thermodynamic properties of cyclic siloxanes are integral to their behavior and application

in diverse scientific and industrial settings. This guide has provided a consolidated source of

quantitative data for D3, D4, D5, and D6, detailed the experimental methodologies for their

characterization, and explored a relevant biological signaling pathway. For researchers,

scientists, and drug development professionals, a thorough understanding of these

fundamental properties is essential for innovation, ensuring safety, and predicting the

performance and fate of these versatile compounds. Further research into the biological

interactions of a wider range of cyclic siloxanes will continue to be a critical area of

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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